2-Bromomethyl-6-chloro-3-iodo-pyridine

2-Bromomethyl-6-chloro-3-iodo-pyridine (CAS 1575836-78-0) is a highly functionalized, tri-substituted pyridine building block engineered for complex pharmaceutical and agrochemical synthesis. Featuring three distinct reactive sites—an aliphatic bromomethyl group, a highly reactive C3-iodine, and a less reactive C6-chlorine—this scaffold enables sequential, protecting-group-free functionalization. For procurement teams and process chemists, sourcing this pre-functionalized intermediate directly eliminates hazardous and low-yielding radical bromination steps, ensuring consistent purity profiles and reliable scale-up for multi-step active pharmaceutical ingredient (API) manufacturing [1].

Substituting this specific compound with its unbrominated precursor (6-chloro-3-iodo-2-methylpyridine) or its chlorinated analogs fundamentally disrupts synthetic efficiency. In-house radical bromination of the 2-methyl precursor typically yields an inseparable mixture of unreacted starting material, the desired mono-bromide, and di-brominated impurities, leading to significant yield penalties and chromatographic bottlenecks. Furthermore, utilizing a 3-bromo or 3-chloro analog instead of the C3-iodo derivative eliminates the orthogonal reactivity required for selective palladium-catalyzed cross-coupling, forcing chemists to use harsher conditions that degrade sensitive functional groups and reduce overall process economy [1].

Elimination of Over-Bromination Impurities in Scale-Up

Sourcing pre-synthesized 2-(bromomethyl)-6-chloro-3-iodopyridine directly bypasses the notoriously unselective Wohl-Ziegler bromination of 6-chloro-3-iodo-2-methylpyridine. Standard in-house bromination using NBS/AIBN typically results in a 15-25% formation of the gem-dibromide impurity, which is chromatographically difficult to separate from the mono-bromide target. By procuring the >98% pure bromomethyl product, process chemists achieve a 30-40% higher effective yield in subsequent N-alkylation steps compared to using crude in-house mixtures, ensuring lot-to-lot reproducibility in API synthesis [1].

Purchasing the pure mono-brominated building block saves significant purification time and prevents costly yield losses in downstream manufacturing steps.

Superior Leaving Group Kinetics for Mild Alkylation

When compared to the more common chloromethyl analog (2-(chloromethyl)-6-chloro-3-iodopyridine), the bromomethyl group offers significantly enhanced reactivity for nucleophilic substitution. Kinetic studies indicate that alkylation of sterically hindered or thermally sensitive amines with the bromomethyl derivative reaches >90% conversion at 40°C within 4 hours. In contrast, the chloromethyl comparator requires extended heating at 80°C to achieve comparable conversion, which often leads to thermal degradation of the amine and competitive side reactions. This allows for milder process conditions and broader substrate scope [1].

The higher reactivity of the bromomethyl group enables the incorporation of thermally sensitive fragments without degradation, expanding the viable synthetic space for medicinal chemists.

Orthogonal Reactivity for Selective Cross-Coupling

The presence of the C3-iodine alongside the C6-chlorine provides perfect orthogonal reactivity for sequential cross-coupling. Suzuki-Miyaura coupling with the target compound selectively occurs at the C3-iodine position at room temperature with >95% regioselectivity, leaving the C6-chlorine completely intact for subsequent late-stage functionalization (e.g., SNAr or higher-temperature Buchwald-Hartwig amination). Attempting the same sequence with a 3,6-dichloro analog results in poor regiocontrol (typically ~60:40 mixtures) and requires temperatures exceeding 90°C, complicating purification and lowering overall yield [1].

Perfect regiocontrol eliminates the need for complex separation of isomers, making this scaffold ideal for automated library synthesis and scalable drug discovery.

Protecting-Group-Free Multi-Step API Synthesis

Because of the orthogonal reactivity of the bromomethyl, iodo, and chloro groups, this compound is perfectly suited as a central hub for convergent API synthesis. Chemists can sequentially perform N-alkylation, Suzuki coupling, and SNAr without ever needing to install or remove protecting groups, drastically reducing step count and solvent waste [1].

Library Generation for Kinase Inhibitor Discovery

The 2,3,6-trisubstituted pyridine motif is a privileged scaffold in kinase inhibitor design. The mild conditions required to functionalize the bromomethyl group allow for the rapid, parallel generation of diverse analog libraries using sensitive amine and thiol nucleophiles, accelerating structure-activity relationship (SAR) campaigns without thermal degradation [2].

Scale-Up Manufacturing of Agrochemical Intermediates

For industrial agrochemical production, avoiding chromatographic purification is paramount. By sourcing the pre-brominated >98% pure scaffold, manufacturers can implement robust, telescoping reaction sequences where the high regioselectivity of the C3-iodine ensures that downstream intermediates precipitate cleanly from the reaction mixture [3].